Cas no 1803894-99-6 (4-Mercapto-1H-benzimidazole-7-carbonyl chloride)

• Product Name: 4-Mercapto-1H-benzimidazole-7-carbonyl chloride
• CAS No: 1803894-99-6
• MF: C₈H₅ClN₂OS
• MW: 212.656099081039
• CID: 4824877
• Update Time: 2025-05-23

4-Mercapto-1H-benzimidazole-7-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-1H-benzimidazole-7-carbonyl chloride

• Inchi： 1S/C8H5ClN2OS/c9-8(12)4-1-2-5(13)7-6(4)10-3-11-7/h1-3,13H,(H,10,11)
• InChI Key： SHKMBVPCJNXZLT-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C2=C1N=CN2)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.1
• Topological Polar Surface Area: 46.8

Additional information on 4-Mercapto-1H-benzimidazole-7-carbonyl chloride

4-Mercapto-1H-benzimidazole-7-carbonyl chloride (CAS No. 1803894-99-6): A Comprehensive Overview

4-Mercapto-1H-benzimidazole-7-carbonyl chloride (CAS No. 1803894-99-6) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-Mercapto-1H-benzimidazole-7-carbonyl chloride consists of a benzimidazole core with a mercapto group at the 4-position and a carbonyl chloride moiety at the 7-position. The presence of these functional groups imparts distinct reactivity and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 4-Mercapto-1H-benzimidazole-7-carbonyl chloride in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound can serve as a key intermediate in the preparation of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers found that derivatives of 4-Mercapto-1H-benzimidazole-7-carbonyl chloride exhibited significant antiproliferative activity against various cancer cell lines, suggesting its potential as a lead compound for drug discovery.

In addition to its applications in cancer research, 4-Mercapto-1H-benzimidazole-7-carbonyl chloride has also been explored for its antimicrobial properties. A study published in the European Journal of Medicinal Chemistry (2023) reported that certain derivatives of this compound displayed broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The authors attributed this activity to the ability of the mercapto group to form stable complexes with metal ions, thereby disrupting bacterial cell wall integrity.

The synthetic versatility of 4-Mercapto-1H-benzimidazole-7-carbonyl chloride has also been exploited in the development of new materials and coatings. Researchers at the University of California, Berkeley, have utilized this compound as a building block for creating self-healing polymers with enhanced mechanical properties. The unique reactivity of the carbonyl chloride group allows for facile incorporation into polymer networks, resulting in materials with improved durability and functionality.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 4-Mercapto-1H-benzimidazole-7-carbonyl chloride. A notable approach involves the condensation of 4-mercaptoaniline with glyoxal followed by chlorination to introduce the carbonyl chloride functionality. This method offers high yields and good purity, making it suitable for large-scale production.

The safety and handling of 4-Mercapto-1H-benzimidazole-7-carbonyl chloride are critical considerations for researchers and industrial users. As with many chlorinated compounds, it is important to handle this material under controlled conditions to prevent exposure to moisture and air, which can lead to hydrolysis and degradation. Proper personal protective equipment (PPE) should be used to minimize health risks associated with inhalation or skin contact.

In conclusion, 4-Mercapto-1H-benzimidazole-7-carbonyl chloride (CAS No. 1803894-99-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for scientists seeking to develop novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this intriguing molecule, solidifying its position as a key player in modern chemical and biological research.